Cas no 2172272-43-2 (1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine)

• Product Name: 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine
• CAS No: 2172272-43-2
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 6240449
• PubChem ID: 165486676
• Update Time: 2025-07-13

1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine
• EN300-1289712
• 1-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-3-methylpentan-2-amine
• 2172272-43-2

• Inchi： 1S/C11H18ClNOS/c1-3-8(2)10(13)7-15-6-9-4-5-11(12)14-9/h4-5,8,10H,3,6-7,13H2,1-2H3
• InChI Key： NMKIDHCPWBTQBE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C(C)CC)N)O1

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.5Ų

Additional information on 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine

Professional Introduction to Compound with CAS No. 2172272-43-2 and Product Name: 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine

The compound with the CAS number 2172272-43-2 and the product name 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and bioorganic chemistry. The molecular structure of this compound incorporates a 5-chlorofuran-2-yl moiety linked to a methylsulfanyl group, which is further connected to a 3-methylpentan-2-amine backbone. This configuration imparts distinctive chemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those derived from furan derivatives. The presence of the 5-chlorofuran-2-yl group in this compound enhances its reactivity and versatility, making it an attractive scaffold for medicinal chemists. The methylsulfanyl substituent contributes to its ability to interact with biological targets, while the 3-methylpentan-2-amine part provides a hydrophobic anchor that can be tailored for optimal pharmacokinetic profiles. These structural features collectively contribute to the compound's potential as a lead molecule in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The 5-chlorofuran-2-yl group is known to participate in various chemical transformations, including nucleophilic substitution reactions, which can be exploited to introduce additional functional groups or linkages. This flexibility allows researchers to modify the compound's structure systematically, enabling the optimization of its biological activity. Furthermore, the methylsulfanyl moiety has been shown to enhance binding affinity to certain biological receptors, making it a promising candidate for drug design.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds containing the 5-chlorofuran-2-yl moiety have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine aligns well with these findings, suggesting that it may possess similar or even enhanced biological effects. Preliminary in vitro studies have indicated that this compound demonstrates promising activity against certain disease-causing pathogens, warranting further investigation.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the introduction of the 5-chlorofuran-2-yl group via nucleophilic aromatic substitution followed by thiolation to incorporate the methylsulfanyl moiety. The final step involves linking these groups to the 3-methylpentan-2-amine backbone through amide bond formation. Each step must be meticulously controlled to avoid side reactions and ensure the desired product is obtained in high enantiomeric purity if necessary.

The use of advanced computational methods has been instrumental in understanding the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed insights into how the various functional groups interact with each other and with potential biological targets. These computational studies have guided experimental efforts by predicting optimal reaction conditions and identifying potential intermediates or byproducts. Such integrative approaches are becoming increasingly important in modern drug discovery pipelines.

As research continues, the potential applications of this compound are likely to expand beyond traditional pharmaceutical uses. Its unique structural features make it a versatile building block for more complex molecules, which could lead to novel treatments for diseases that are currently difficult to address with existing therapies. Additionally, its role as an intermediate in organic synthesis may open up new avenues for material science applications.

The development of new synthetic methodologies is another area where this compound holds promise. By optimizing synthetic routes, researchers can improve scalability and cost-efficiency, making it more feasible for industrial applications. Furthermore, green chemistry principles can be incorporated into these processes to minimize environmental impact while maintaining high yields and purity standards.

In conclusion, the compound with CAS number 2172272-43-2 and product name 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3-methylpentan-2-amine represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research progresses, this compound is likely to play an important role in developing new therapeutic agents and synthetic methodologies that benefit both academia and industry.